Cas no 176433-51-5 (3-Pyridinecarbonylchloride, 2-chloro-5-formyl-)

3-Pyridinecarbonylchloride, 2-chloro-5-formyl- structure
176433-51-5 structure
Product Name:3-Pyridinecarbonylchloride, 2-chloro-5-formyl-
CAS No:176433-51-5
MF:C7H3Cl2NO2
MW:204.010219812393
CID:112371
PubChem ID:19710689
Update Time:2025-04-18

3-Pyridinecarbonylchloride, 2-chloro-5-formyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonylchloride, 2-chloro-5-formyl-
    • 2-chloro-5-formylpyridine-3-carbonyl chloride
    • 3-Pyridinecarbonyl chloride, 2-chloro-5-formyl- (9CI)
    • 176433-51-5
    • SCHEMBL8549689
    • DTXSID90599392
    • Inchi: 1S/C7H3Cl2NO2/c8-6-5(7(9)12)1-4(3-11)2-10-6/h1-3H
    • InChI Key: HYGVPOXUCYEPGX-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)Cl)=CC(C=O)=CN=1

Computed Properties

  • Exact Mass: 202.95419
  • Monoisotopic Mass: 202.9540837g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 47Ų

Experimental Properties

  • PSA: 47.03
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